1-(4-Benzhydrylpiperazin-1-yl)-2-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]ethanone

• IUPAC Name: 1-(4-benzhydrylpiperazin-1-yl)-2-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]ethanone
• InChI: InChI=1S/C25H23ClF3N3O/c26-21-15-20(25(27,28)29)17-30-22(21)16-23(33)31-11-13-32(14-12-31)24(18-7-3-1-4-8-18)19-9-5-2-6-10-19/h1-10,15,17,24H,11-14,16H2
• InChI Key: ANGRJXOEVNRZMF-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C(C2=CC=CC=C2)C3=CC=CC=C3)C(=O)CC4=C(C=C(C=N4)C(F)(F)F)Cl
• Molecular Formula: C25H23ClF3N3O
• Molecular Weight: 473.9 g/mol

Description

1-(4-Benzhydrylpiperazin-1-yl)-2-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]ethanone is a useful research compound. Its molecular formula is C25H23ClF3N3O and its molecular weight is 473.92. The purity is usually 95%.
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Scientific Research Applications

Pharmacological and Biochemical Research : This compound, due to its complex structure, may be involved in the study of enzyme inhibition, receptor interaction, and cellular processes. Research on similar compounds, such as arylpiperazine derivatives, has shown applications in treating conditions like depression, psychosis, or anxiety due to their interaction with serotonin receptors. These compounds undergo extensive metabolism, leading to the production of metabolites with potential biological activities (Caccia, 2007).

Chemical Synthesis and Reactivity : Studies on the synthesis and reactivity of related heterocyclic compounds have been documented. For instance, synthetic routes and chemical properties of hydroxycoumarins and their derivatives have been extensively reviewed, highlighting their significance in pharmaceutical and agrochemical industries due to their biological properties (Yoda, 2020). This indicates a potential area of application for the compound in the synthesis of bioactive molecules or as a precursor in organic synthesis.

Environmental Studies : The environmental impact and degradation of organic pollutants have been addressed using enzymatic approaches. Enzymes, in the presence of redox mediators, have shown efficiency in degrading recalcitrant compounds in wastewater. This suggests a potential application for the compound in studies aimed at environmental remediation or as a model compound in the study of pollutant degradation mechanisms (Husain & Husain, 2007).

Antithrombotic Research : The development of small-molecule inhibitors targeting specific enzymes like coagulation Factor Xa has been an area of significant research interest. The structural complexity and potential for selectivity of the compound could make it a candidate for exploration in the design of new antithrombotic agents (Pauls, Ewing, & Choi-Sledeski, 2001).